Cas no 1015779-81-3 (5-Bromo-3-methoxy-1H-pyrazole)

• Product Name: 5-Bromo-3-methoxy-1H-pyrazole
• CAS No: 1015779-81-3
• MF: C₄H₅BrN₂O
• MW: 176.999299764633
• MDL: MFCD22066197
• CID: 4559115
• PubChem ID: 71695422
• Update Time: 2025-10-28

5-Bromo-3-methoxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methoxy-1H-pyrazole
• 3-Bromo-5-methoxy-1H-pyrazole
• NE48347
• SB12608
• 5-Bromo-3-methoxy-1H-pyrazole

• MDL： MFCD22066197
• Inchi： 1S/C4H5BrN2O/c1-8-4-2-3(5)6-7-4/h2H,1H3,(H,6,7)
• InChI Key： LAQSBAXFMLYKSV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NN1)OC

Computed Properties

• Exact Mass: 175.95853 g/mol
• Monoisotopic Mass: 175.95853 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.9
• Molecular Weight: 177.00

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Bromo-3-methoxy-1H-pyrazole

Comprehensive Overview of 5-Bromo-3-methoxy-1H-pyrazole (CAS No. 1015779-81-3): Properties, Applications, and Industry Insights

5-Bromo-3-methoxy-1H-pyrazole (CAS No. 1015779-81-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile pyrazole backbone. This brominated pyrazole derivative features a methoxy group at the 3-position, enhancing its reactivity and making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₄H₅BrN₂O, and precise structural configuration enable targeted modifications for drug discovery and material science applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 5-Bromo-3-methoxy-1H-pyrazole. Researchers frequently search for "pyrazole synthesis optimization" or "brominated heterocycles in medicinal chemistry," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound’s meta-substitution pattern also aligns with demands for highly selective chemical probes in biochemical assays.

From a synthetic perspective, 1015779-81-3 serves as a precursor for cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in creating biaryl structures. Its electron-rich pyrazole ring facilitates nucleophilic substitutions, while the bromine atom acts as a leaving group for further functionalization. These properties are frequently highlighted in queries like "how to modify bromopyrazoles for drug design" or "methoxy-pyrazole applications in catalysis."

In agrochemicals, 5-Bromo-3-methoxy-1H-pyrazole derivatives are explored for their potential as herbicide safeners and pesticide intermediates. The compound’s stability under physiological conditions makes it suitable for crop protection formulations, a topic gaining traction amid global discussions on sustainable agriculture. Searches such as "pyrazole-based agrochemicals 2024" underscore this niche application.

Analytical characterization of CAS 1015779-81-3 typically involves NMR spectroscopy (notably ¹H and ¹³C) and mass spectrometry to confirm purity and structure. Laboratories often seek "HPLC methods for bromo-methoxy pyrazoles" or "spectral data of 1015779-81-3," emphasizing the need for reliable quality control protocols. The compound’s melting point (≈120–125°C) and solubility in polar organic solvents are critical for process optimization.

Regulatory and safety profiles of 5-Bromo-3-methoxy-1H-pyrazole adhere to standard laboratory chemical guidelines. While not classified as hazardous under major systems like GHS, proper handling with PPE (gloves, goggles) is recommended. Environmental persistence data remain limited, prompting queries like "biodegradability of brominated pyrazoles," which aligns with the green chemistry principles advocated by regulatory bodies.

The commercial availability of 1015779-81-3 through specialty chemical suppliers has expanded, with pricing influenced by scale-up challenges in bromination and methoxylation steps. Procurement-related searches such as "bulk suppliers of 5-Bromo-3-methoxy-1H-pyrazole" reflect market dynamics. Future research may explore its role in photocatalysis or metal-organic frameworks (MOFs), areas where functionalized pyrazoles show promise.

In conclusion, 5-Bromo-3-methoxy-1H-pyrazole (CAS No. 1015779-81-3) exemplifies the intersection of structural versatility and application-driven innovation. Its utility spans pharmaceuticals, agrochemicals, and advanced materials, addressing contemporary needs like precision synthesis and sustainable chemical processes. Ongoing studies will likely uncover new dimensions of this multifunctional heterocycle.